Cas no 213467-54-0 (4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-)
213467-54-0 structure
Product Name:4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-
CAS No:213467-54-0
MF:C6H10N2O3
MW:158.155201435089
CID:242688
PubChem ID:9793893
Update Time:2025-04-19
4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-
- 4-Pyrimidinecarboxylicacid, 1,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- (9CI)
- DTXSID50430737
- (4S)-5-Hydroxy-2-methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid
- 213467-54-0
-
- Inchi: 1S/C6H10N2O3/c1-3-7-2-4(9)5(8-3)6(10)11/h4-5,9H,2H2,1H3,(H,7,8)(H,10,11)/t4?,5-/m0/s1
- InChI Key: KIIBBJKLKFTNQO-AKGZTFGVSA-N
- SMILES: OC1CN=C(C)N[C@@H]1C(=O)O
Computed Properties
- Exact Mass: 158.0692
- Monoisotopic Mass: 158.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 81.9Ų
Experimental Properties
- PSA: 81.92
4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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